Methyl ethyl ketoxime

• CAS No.: 96-29-7
• Product Name: Methyl ethyl ketoxime
• Molecular Formula: C4H9NO
• Molecular Weight: 87.12 g/mol
• IUPAC Name: (NE)-N-butan-2-ylidenehydroxylamine
• Standard InChI: InChI=1S/C4H9NO/c1-3-4(2)5-6/h6H,3H2,1-2H3/b5-4+
• Standard InChIKey: WHIVNJATOVLWBW-UHFFFAOYSA-N
• Isomeric SMILES: CC/C(=N/O)/C
• SMILES: CCC(=NO)C
• Canonical SMILES: CCC(=NO)C
• Boiling Point: 306 °F at 760 mm Hg (NTP, 1992); 152.5 °C
• Colorform: Liquid; Colorless liquid
• Density: 0.9232 at 68 °F (NTP, 1992); 0.9232 g/cu cm at 20 °C
• Flash Point: 138 °F (NTP, 1992)
• Melting Point: -21.1 °F (NTP, 1992); -29.5 °C
• Physical Description: Methyl ethyl ketoxime is a clear colorless liquid with a musty odor. (NTP, 1992); Liquid
• Description: 2-Butanone oxime was employed as reagent and solvent in the syntheses of ketoimine and 2,4-dipyridyl-1,3,5-triazapentadiene palladium(II) complexes. This colourless liquid is the oxime derivative of methyl ethyl ketone. MEKO, as it is called in the paint industry, is used to suppress "skinning" of paints: the formation of a skin on paint before it is used. MEKO functions by binding the drying agents, metal salts that catalyze the oxidative crosslinking of drying oils. Once the paint is applied to a surface, MEKO evaporates, thereby allowing the drying process to proceed. Other antiskinning agents have been used, including phenol-based antioxidants, but these tend to yellow the paint.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 1.15 M; In water, 100,000 mg/L at 25 °C; Soluble in chloroform; miscible with ethanol and ethe
• Synonyms: 2-BUTANONE OXIME; Ethyl methyl ketoxime; Methyl ethyl ketoxime; 96-29-7; 2-Butanoneoxime; 2-Butanone, oxime
• Vapor Density: 3 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 22.6 mm Hg at 73 °F ; 50.9 mm Hg at 118° F (NTP, 1992); 1.06 mm Hg at 20 °C
• Reference: 1. Bekanntmachung des Umweltbundesamtes. Richtwerte für Butanonoxim in der Innenraumluft : Mitteilung der Ad-hoc-Arbeitsgruppe Innenraumrichtwerte der Kommission Innenraumlufthygiene und der Obersten Landesgesundheitsbehörden [Indoor air guide values for 2-butanone oxime. Communication from the Ad-hoc Working Group on Indoor Guide Values of the Indoor Air Hygiene Commission and the States' Supreme Health Authorities]. Bundesgesundheitsblatt Gesundheitsforschung Gesundheitsschutz. 2015 Apr;58(4-5):505-12. German. doi: 10.1007/s00103-015-2132-7. PMID: 25893887.; ; 2. Derelanko MJ, Rusch GM. Oxime silanes: structure/toxicity relationships. Drug Chem Toxicol. 2008;31(1):97-114. doi: 10.1080/01480540701688766. PMID: 18161510.; ; 3. Newton PE, Bolte HF, Derelanko MJ, Hardisty JF, Rinehart WE. An evaluation of changes and recovery in the olfactory epithelium in mice after inhalation exposure to methylethylketoxime. Inhal Toxicol. 2002 Dec;14(12):1249-60. doi: 10.1080/08958370290084890. PMID: 12454789.; ; 4. Völkel W, Wolf N, Derelanko M, Dekant W. Slow oxidation of acetoxime and methylethyl ketoxime to the corresponding nitronates and hydroxy nitronates by liver microsomes from rats, mice, and humans. Toxicol Sci. 1999 Feb;47(2):144-50. doi: 10.1093/toxsci/47.2.144. PMID: 10220850.; ; 5. Tyl RW, Gerhart JM, Myers CB, Marr MC, Brine DR, Gilliam AF, Seely JC, Derelanko MJ, Rinehart WE. Reproductive toxicity evaluation of methylethyl ketoxime by gavage in CD rats. Fundam Appl Toxicol. 1996 Jun;31(2):149-61. doi: 10.1006/faat.1996.0086. PMID: 8789780.
• PubChem Compound: 5324275
• Last Modified: Nov 12 2021